Cas no 125329-56-8 (1H-Imidazole-2,5-diethanethiol)

• Product Name: 1H-Imidazole-2,5-diethanethiol
• CAS No: 125329-56-8
• MF: C₇H₁₂N₂S₂
• MW: 188.313578605652
• MDL: MFCD31733714
• CID: 1103194
• PubChem ID: 164664916
• Update Time: 2025-06-10

1H-Imidazole-2,5-diethanethiol Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2,5-diethanethiol
• 1-[5-(1-sulfanylethyl)-1H-imidazol-2-yl]ethane-1-thiol
• 125329-56-8

• MDL： MFCD31733714
• Inchi： 1S/C7H12N2S2/c1-4(10)6-3-8-7(9-6)5(2)11/h3-5,10-11H,1-2H3,(H,8,9)
• InChI Key： BGKJLAXHQTXKDE-UHFFFAOYSA-N
• SMILES： SC(C)C1=CN=C(C(C)S)N1

Computed Properties

• Exact Mass: 188.04419074g/mol
• Monoisotopic Mass: 188.04419074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.7Ų

Additional information on 1H-Imidazole-2,5-diethanethiol

Professional Introduction to 1H-Imidazole-2,5-diethanethiol (CAS No. 125329-56-8)

1H-Imidazole-2,5-diethanethiol, identified by the Chemical Abstracts Service Number (CAS No.) 125329-56-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the imidazole family, characterized by a five-membered ring containing two nitrogen atoms. The presence of ethanethiol (thiol) functional groups at the 2 and 5 positions introduces unique chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules.

The structure of 1H-Imidazole-2,5-diethanethiol consists of a central imidazole core with thiol (-SH) substituents at the 2 and 5 positions, linked via ethyl groups. This arrangement imparts both nucleophilic and electrophilic characteristics to the molecule, enabling diverse chemical reactions such as nucleophilic substitution, condensation, and coordination with metal ions. These properties are particularly relevant in drug discovery, where such intermediates serve as building blocks for more complex pharmacophores.

In recent years, 1H-Imidazole-2,5-diethanethiol has been explored for its potential applications in medicinal chemistry. The imidazole scaffold is well-documented for its biological activity, with derivatives exhibiting antimicrobial, antiviral, and anti-inflammatory properties. The introduction of thiol groups enhances the molecule's reactivity, allowing for further functionalization to develop novel therapeutic agents. For instance, studies have demonstrated the utility of this compound in designing inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and neurodegeneration.

One of the most compelling aspects of 1H-Imidazole-2,5-diethanethiol is its role in the development of metal-based therapeutics. The thiol groups can coordinate with transition metals like copper and zinc, forming complexes that exhibit potent biological activity. These metal-thiolate complexes have shown promise in preclinical studies as anticancer agents due to their ability to induce oxidative stress and apoptosis in tumor cells. Furthermore, the ethyl groups provide steric hindrance that can fine-tune the binding affinity of these complexes to their biological targets.

Recent advancements in computational chemistry have also highlighted the significance of 1H-Imidazole-2,5-diethanethiol as a key intermediate in rational drug design. Molecular modeling studies suggest that modifications to its structure can modulate its interactions with biological macromolecules. For example, computational screening has identified derivatives of this compound that exhibit enhanced binding affinity to protein kinases, which are critical targets in oncology research. Such findings underscore the importance of 1H-Imidazole-2,5-diethanethiol in accelerating the discovery of next-generation therapeutics.

The synthesis of 1H-Imidazole-2,5-diethanethiol involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers can obtain high-quality material for downstream applications. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been particularly effective in constructing the desired framework while minimizing side products.

From a pharmacological perspective, 1H-Imidazole-2,5-diethanethiol derivatives have shown potential in modulating neurological disorders. The imidazole ring is known to interact with histamine receptors and other neurotransmitter systems, making it a promising scaffold for drugs targeting conditions like epilepsy and Alzheimer's disease. Additionally, the thiol groups can participate in redox-sensitive mechanisms, which are relevant for developing treatments for neurodegenerative diseases where oxidative stress plays a significant role.

The industrial relevance of 1H-Imidazole-2,5-diethanethiol extends beyond academic research into commercial applications. Pharmaceutical companies are increasingly interested in this compound due to its versatility as a synthetic intermediate. Its ability to undergo diverse chemical transformations makes it a valuable asset in drug development pipelines aimed at addressing unmet medical needs. As synthetic methodologies continue to evolve, the accessibility and utility of 1H-Imidazole-2,5-diethanethiol are expected to grow further.

In conclusion,1H-Imidazole-2,5-diethanethiol (CAS No. 125329-56-8) represents a fascinating compound with broad applications in pharmaceutical chemistry and medicinal research. Its unique structural features enable it to serve as a versatile intermediate for synthesizing bioactive molecules with potential therapeutic value across multiple disease areas. As research progresses,1H-Imidazole-2,5-diethanethiol will likely continue to play a pivotal role in advancing drug discovery efforts worldwide.